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Compound of Interest

Compound Name: 2-deoxy-D-glucose 6-phosphate

Cat. No.: B15554434 Get Quote

This guide provides immediate safety, handling, and disposal protocols for 2-deoxy-D-glucose
6-phosphate, tailored for researchers, scientists, and professionals in drug development.

Personal Protective Equipment (PPE)
Proper personal protective equipment is essential to ensure safety when handling 2-deoxy-D-
glucose 6-phosphate. Although some safety data sheets (SDS) indicate that the substance is

not classified as hazardous, it should be handled with care, following standard laboratory safety

procedures.[1]
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Protective Equipment Specification Rationale

Eye Protection
Safety goggles with side-

shields

Protects eyes from accidental

splashes or dust particles.[2]

Hand Protection

Protective gloves (material to

be selected based on

workplace hazard assessment)

Prevents direct skin contact

with the chemical.[3]

Body Protection Laboratory coat

Provides a barrier against

spills and contamination of

personal clothing.[3]

Footwear Close-toed footwear

Protects feet from spills and

falling objects in the laboratory.

[3]

Respiratory Protection

Generally not required under

normal use with adequate

ventilation. If dust is

generated, a NIOSH- or CEN-

certified respirator may be

appropriate.[1][3]

Minimizes inhalation of the

powder, especially in poorly

ventilated areas or when

handling large quantities.

Operational Plan: Step-by-Step Handling Procedure
Follow these steps to ensure the safe handling of 2-deoxy-D-glucose 6-phosphate, which is

typically supplied as a crystalline solid.[4]

Preparation:

Ensure the work area is clean and well-ventilated.[3]

An eyewash station and safety shower should be accessible.[2]

Put on all required personal protective equipment as detailed in the table above.

Handling the Solid:
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Minimize the generation of dust when opening and handling the container.[3][5]

Use a chemical fume hood if there is a risk of inhalation or if the ventilation is inadequate.

Weigh the required amount of the compound carefully.

Avoid contact with skin, eyes, and personal clothing.[3]

Preparing Solutions:

Aqueous solutions can be prepared by dissolving the solid in aqueous buffers. For

example, its solubility in PBS (pH 7.2) is approximately 10 mg/ml.[4]

It is recommended not to store aqueous solutions for more than one day.[4]

Post-Handling:

Tightly close the container when not in use.[3]

Wash hands thoroughly with soap and water after handling the substance.[2][3]

Clean the work area and any equipment used.

Accidental Release and First Aid Measures
In the event of an accidental release or exposure, follow these procedures:

Spills:

If a spill occurs, prevent further leakage if it is safe to do so.[3]

For minor spills, sweep or vacuum up the material, avoiding dust generation, and place it

into a suitable disposal container.[3][5]

Ensure the area is well-ventilated.

First Aid:

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 7 Tech Support

https://sds.metasci.ca/rails/active_storage/disk/eyJfcmFpbHMiOnsiZGF0YSI6eyJrZXkiOiJma3Z2MjJta2JiZm82cGN2NzBqZ3BmZmt1aWNuIiwiZGlzcG9zaXRpb24iOiJpbmxpbmU7IGZpbGVuYW1lPVwiTWV0YVNjaV9NU0kzMTc2QUhfMTU0LTE3LTZfMi1EZW94eS1ELWdsdWNvc2UucGRmXCI7IGZpbGVuYW1lKj1VVEYtOCcnTWV0YVNjaV9NU0kzMTc2QUhfMTU0LTE3LTZfMi1EZW94eS1ELWdsdWNvc2UucGRmIiwiY29udGVudF90eXBlIjoiYXBwbGljYXRpb24vcGRmIiwic2VydmljZV9uYW1lIjoibG9jYWwifSwicHVyIjoiYmxvYl9rZXkifX0=--85913099ed7c42589b0920ddca17eb9a5c496388/MetaSci_MSI3176AH_154-17-6_2-Deoxy-D-glucose.pdf
https://sdfine.com/media/catalog/product/attachment/48013MSDS.pdf
https://sds.metasci.ca/rails/active_storage/disk/eyJfcmFpbHMiOnsiZGF0YSI6eyJrZXkiOiJma3Z2MjJta2JiZm82cGN2NzBqZ3BmZmt1aWNuIiwiZGlzcG9zaXRpb24iOiJpbmxpbmU7IGZpbGVuYW1lPVwiTWV0YVNjaV9NU0kzMTc2QUhfMTU0LTE3LTZfMi1EZW94eS1ELWdsdWNvc2UucGRmXCI7IGZpbGVuYW1lKj1VVEYtOCcnTWV0YVNjaV9NU0kzMTc2QUhfMTU0LTE3LTZfMi1EZW94eS1ELWdsdWNvc2UucGRmIiwiY29udGVudF90eXBlIjoiYXBwbGljYXRpb24vcGRmIiwic2VydmljZV9uYW1lIjoibG9jYWwifSwicHVyIjoiYmxvYl9rZXkifX0=--85913099ed7c42589b0920ddca17eb9a5c496388/MetaSci_MSI3176AH_154-17-6_2-Deoxy-D-glucose.pdf
https://cdn.caymanchem.com/cdn/insert/17149.pdf
https://cdn.caymanchem.com/cdn/insert/17149.pdf
https://sds.metasci.ca/rails/active_storage/disk/eyJfcmFpbHMiOnsiZGF0YSI6eyJrZXkiOiJma3Z2MjJta2JiZm82cGN2NzBqZ3BmZmt1aWNuIiwiZGlzcG9zaXRpb24iOiJpbmxpbmU7IGZpbGVuYW1lPVwiTWV0YVNjaV9NU0kzMTc2QUhfMTU0LTE3LTZfMi1EZW94eS1ELWdsdWNvc2UucGRmXCI7IGZpbGVuYW1lKj1VVEYtOCcnTWV0YVNjaV9NU0kzMTc2QUhfMTU0LTE3LTZfMi1EZW94eS1ELWdsdWNvc2UucGRmIiwiY29udGVudF90eXBlIjoiYXBwbGljYXRpb24vcGRmIiwic2VydmljZV9uYW1lIjoibG9jYWwifSwicHVyIjoiYmxvYl9rZXkifX0=--85913099ed7c42589b0920ddca17eb9a5c496388/MetaSci_MSI3176AH_154-17-6_2-Deoxy-D-glucose.pdf
https://file.medchemexpress.com/batch_PDF/HY-13966/2-Deoxy-D-glucose-SDS-MedChemExpress.pdf
https://sds.metasci.ca/rails/active_storage/disk/eyJfcmFpbHMiOnsiZGF0YSI6eyJrZXkiOiJma3Z2MjJta2JiZm82cGN2NzBqZ3BmZmt1aWNuIiwiZGlzcG9zaXRpb24iOiJpbmxpbmU7IGZpbGVuYW1lPVwiTWV0YVNjaV9NU0kzMTc2QUhfMTU0LTE3LTZfMi1EZW94eS1ELWdsdWNvc2UucGRmXCI7IGZpbGVuYW1lKj1VVEYtOCcnTWV0YVNjaV9NU0kzMTc2QUhfMTU0LTE3LTZfMi1EZW94eS1ELWdsdWNvc2UucGRmIiwiY29udGVudF90eXBlIjoiYXBwbGljYXRpb24vcGRmIiwic2VydmljZV9uYW1lIjoibG9jYWwifSwicHVyIjoiYmxvYl9rZXkifX0=--85913099ed7c42589b0920ddca17eb9a5c496388/MetaSci_MSI3176AH_154-17-6_2-Deoxy-D-glucose.pdf
https://sds.metasci.ca/rails/active_storage/disk/eyJfcmFpbHMiOnsiZGF0YSI6eyJrZXkiOiJma3Z2MjJta2JiZm82cGN2NzBqZ3BmZmt1aWNuIiwiZGlzcG9zaXRpb24iOiJpbmxpbmU7IGZpbGVuYW1lPVwiTWV0YVNjaV9NU0kzMTc2QUhfMTU0LTE3LTZfMi1EZW94eS1ELWdsdWNvc2UucGRmXCI7IGZpbGVuYW1lKj1VVEYtOCcnTWV0YVNjaV9NU0kzMTc2QUhfMTU0LTE3LTZfMi1EZW94eS1ELWdsdWNvc2UucGRmIiwiY29udGVudF90eXBlIjoiYXBwbGljYXRpb24vcGRmIiwic2VydmljZV9uYW1lIjoibG9jYWwifSwicHVyIjoiYmxvYl9rZXkifX0=--85913099ed7c42589b0920ddca17eb9a5c496388/MetaSci_MSI3176AH_154-17-6_2-Deoxy-D-glucose.pdf
https://sds.metasci.ca/rails/active_storage/disk/eyJfcmFpbHMiOnsiZGF0YSI6eyJrZXkiOiJma3Z2MjJta2JiZm82cGN2NzBqZ3BmZmt1aWNuIiwiZGlzcG9zaXRpb24iOiJpbmxpbmU7IGZpbGVuYW1lPVwiTWV0YVNjaV9NU0kzMTc2QUhfMTU0LTE3LTZfMi1EZW94eS1ELWdsdWNvc2UucGRmXCI7IGZpbGVuYW1lKj1VVEYtOCcnTWV0YVNjaV9NU0kzMTc2QUhfMTU0LTE3LTZfMi1EZW94eS1ELWdsdWNvc2UucGRmIiwiY29udGVudF90eXBlIjoiYXBwbGljYXRpb24vcGRmIiwic2VydmljZV9uYW1lIjoibG9jYWwifSwicHVyIjoiYmxvYl9rZXkifX0=--85913099ed7c42589b0920ddca17eb9a5c496388/MetaSci_MSI3176AH_154-17-6_2-Deoxy-D-glucose.pdf
https://sdfine.com/media/catalog/product/attachment/48013MSDS.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15554434?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, removing

contact lenses if present and easy to do. Seek medical attention.[3]

Skin Contact: Immediately wash the affected area with plenty of soap and water. Remove

contaminated clothing and wash it before reuse.[2][3]

Inhalation: Move the person to fresh air. If breathing is difficult, give oxygen. Seek medical

attention.[3]

Ingestion: Do NOT induce vomiting. Rinse mouth with water and seek medical advice.[3]

Disposal Plan
Dispose of 2-deoxy-D-glucose 6-phosphate and its containers in accordance with local, state,

and federal regulations.[3] It should be treated as chemical waste and disposed of at an

approved waste disposal plant.[3] Do not allow the product to enter drains or waterways.[1]

Workflow for Handling 2-Deoxy-D-Glucose 6-
Phosphate
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426
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